Cas no 2248391-04-8 (8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane])

• Product Name: 8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane]
• CAS No: 2248391-04-8
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 6335869
• PubChem ID: 137942004
• Update Time: 2025-10-30

8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane]
• 2248391-04-8
• 8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane]
• EN300-6506592

• Inchi： 1S/C11H11FO/c12-10-5-1-4-9-8(10)3-2-6-11(9)7-13-11/h1,4-5H,2-3,6-7H2
• InChI Key： GTIVDLQCYCBOKA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1CCCC12CO1

Computed Properties

• Exact Mass: 178.079393132g/mol
• Monoisotopic Mass: 178.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.5Ų

Additional information on 8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane]

Introduction to 8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] (CAS No. 2248391-04-8)

8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane], with the CAS number 2248391-04-8, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its spirocyclic structure, which consists of a naphthalene ring fused to an epoxide ring, with a fluorine atom substituent at the 8-position. The presence of the fluorine atom and the spirocyclic framework endows this compound with a range of interesting properties and potential applications.

The synthesis of 8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] has been explored in several recent studies. One notable approach involves the reaction of 8-fluoronaphthalene with an appropriate epoxide-forming reagent. The spirocyclic structure can be formed through intramolecular cyclization reactions, which are often facilitated by transition metal catalysts or Lewis acids. The precise control over the stereochemistry and regiochemistry of the reaction is crucial for obtaining the desired product with high purity and yield.

In terms of its physical and chemical properties, 8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] exhibits a high degree of stability under various conditions. The fluorine atom at the 8-position contributes to its unique electronic properties, making it an attractive candidate for various chemical transformations. The compound is also known to have a relatively low melting point and good solubility in common organic solvents, which facilitates its handling and processing in laboratory settings.

The biological activity of 8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] has been a subject of extensive research. Recent studies have shown that this compound possesses significant potential as a lead molecule for drug discovery. Its spirocyclic structure and fluorine substitution have been linked to enhanced biological activity and improved pharmacokinetic properties. For instance, it has demonstrated promising antitumor activity against various cancer cell lines, particularly those resistant to conventional chemotherapy agents.

In addition to its antitumor properties, 8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] has also shown potential in other therapeutic areas. Research has indicated that it may have neuroprotective effects, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile are particularly advantageous in this context.

The mechanism of action of 8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] is still being elucidated. However, preliminary studies suggest that it may exert its effects through multiple pathways. For example, it has been shown to inhibit key enzymes involved in cancer cell proliferation and survival, such as protein kinases and topoisomerases. Additionally, it may modulate signaling pathways that regulate apoptosis and cell cycle progression.

The development of 8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] as a therapeutic agent is currently in the early stages of clinical evaluation. Preclinical studies have demonstrated its safety and efficacy in animal models of cancer and neurodegenerative diseases. These findings have paved the way for further clinical trials to assess its potential as a novel treatment option.

In conclusion, 8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] (CAS No. 2248391-04-8) is a promising compound with a wide range of potential applications in both basic research and drug development. Its unique structural features and biological activities make it an exciting area of study for chemists and medicinal chemists alike. As research in this field continues to advance, it is likely that new insights into the properties and applications of this compound will emerge.